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Compound of Interest

Compound Name:
4-Amino-1-methyl-1h-pyrazole-3-

carbonitrile

Cat. No.: B581418 Get Quote

An In-depth Technical Guide to 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of novel chemical entities is paramount. This document provides a detailed

overview of 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile, a heterocyclic compound with

significant potential in medicinal chemistry and agrochemical research.

Molecular Structure and Properties
4-Amino-1-methyl-1H-pyrazole-3-carbonitrile is a substituted pyrazole derivative. The core

of the molecule is a five-membered pyrazole ring, featuring a methyl group at the N1 position,

an amino group at the C4 position, and a nitrile group at the C3 position.

Chemical Identifiers and Molecular Weight

The structural and physical properties of 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile are

summarized in the table below. These identifiers are crucial for unambiguous identification in

databases and publications.
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Property Value Source

Molecular Formula C₅H₆N₄ PubChem[1]

Molecular Weight 122.13 g/mol PubChem[1]

IUPAC Name
4-amino-1-methylpyrazole-3-

carbonitrile
PubChem[1]

Canonical SMILES CN1C=C(C(=N1)C#N)N PubChem[1]

InChI
InChI=1S/C5H6N4/c1-9-3-

4(7)5(2-6)8-9/h3H,7H2,1H3
PubChem[1]

InChIKey
MHUKCJYFICPCGZ-

UHFFFAOYSA-N
PubChem[1]

CAS Number 1201935-84-3
PubChem[1], United States

Biological[2]

Potential Applications
Substituted pyrazoles are a well-established class of compounds in the pharmaceutical and

agrochemical industries. The specific functional groups on 4-Amino-1-methyl-1H-pyrazole-3-
carbonitrile, namely the amino and nitrile groups, provide versatile handles for further

chemical modifications, making it an attractive building block for the synthesis of more complex

molecules. Research into similar pyrazole-containing compounds suggests potential

applications as enzyme inhibitors and modulators of various biological pathways.[3]

Experimental Protocols: A Generalized Synthesis
Approach
While specific experimental protocols for the synthesis of 4-Amino-1-methyl-1H-pyrazole-3-
carbonitrile are not readily available in the public domain, a general approach can be inferred

from the synthesis of analogous 3-amino-1H-pyrazole-4-carbonitriles. These syntheses often

involve multi-step sequences or one-pot multicomponent reactions.[3][4]

A plausible synthetic route could involve the condensation of a suitable hydrazine with a

functionalized acrylonitrile derivative. The following is a generalized conceptual workflow for the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://pubchem.ncbi.nlm.nih.gov/compound/1201935-84-3
https://www.usbio.net/biochemicals/430129/4Amino1methyl1Hpyrazole3carbonitrile
https://www.benchchem.com/product/b581418?utm_src=pdf-body
https://www.benchchem.com/product/b581418?utm_src=pdf-body
https://www.smolecule.com/products/s13378840
https://www.benchchem.com/product/b581418?utm_src=pdf-body
https://www.benchchem.com/product/b581418?utm_src=pdf-body
https://www.smolecule.com/products/s13378840
https://pmc.ncbi.nlm.nih.gov/articles/PMC3120331/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthesis of such pyrazole derivatives.
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A conceptual workflow for the synthesis of 4-Amino-1-methyl-1H-pyrazole-3-carbonitrile.

Safety and Handling
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound is classified as harmful if swallowed, in contact with skin, or inhaled.

It is also reported to cause skin and serious eye irritation.[1] Appropriate personal protective

equipment (PPE), including gloves, lab coat, and eye protection, should be worn when

handling this chemical. It should be stored in a dark, inert atmosphere, and for long-term

storage, in a freezer at -20°C.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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